6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one

Specification

• Molecular Formula: C20H19ClO4
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 6-chloro-7-[(4-methoxyphenyl)methoxy]-4-propylchromen-2-one
• Standard InChI: InChI=1S/C20H19ClO4/c1-3-4-14-9-20(22)25-18-11-19(17(21)10-16(14)18)24-12-13-5-7-15(23-2)8-6-13/h5-11H,3-4,12H2,1-2H3
• Standard InChI Key: RJYCRMMFRZGLKK-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=C(C=C3)OC
• Canonical SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=C(C=C3)OC

Introduction

6-Chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one is a synthetic organic compound belonging to the chromenone family, also known as coumarins. This compound features a chloro group at the 6th position, a methoxybenzyl ether at the 7th position, and a propyl group at the 4th position on its chromenone scaffold. The unique structural attributes of this compound contribute to its potential efficacy in biological applications and diverse chemical transformations.

Synthesis Methods

The synthesis of 6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one typically involves multiple steps, starting from readily available precursors. A common method might include the alkylation of a chromenone derivative with 4-methoxybenzyl chloride in the presence of a base, followed by chlorination and propylation steps. The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and catalysts such as palladium or copper salts.

Biological Activities

Research indicates that 6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one exhibits potential biological activities, particularly in antimicrobial and anticancer domains. The exact mechanisms of action are not fully elucidated but may involve interactions with specific molecular targets, such as enzymes and receptors. This compound may inhibit certain enzymes or receptors involved in disease processes, thereby exerting therapeutic effects.

Applications Across Different Fields

This compound has several applications across different fields, including:

• Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and infectious diseases.

• Chemistry: Used as a building block in the synthesis of more complex organic molecules.

• Biology: Explored for its potential biological activities, including antimicrobial and anticancer properties.

Interaction Studies

The interaction studies of 6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one focus on its binding affinities to enzymes and receptors. It is believed that this compound may influence metabolic pathways by modulating enzyme activity or altering gene expression related to biological processes. These interactions are crucial for understanding its therapeutic potential.

Comparison with Similar Compounds

Several compounds share structural similarities with 6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one. Notable examples include:

Compound Name	Structural Features	Unique Attributes
6-Chloro-7-(2-methoxybenzyl)oxy-4-propyl-2H-chromen-2-one	Similar chromenone structure with different substituents	Potentially different biological activity profiles
6-Hydroxychromone	Lacks chloro and propyl groups	Exhibits different reactivity and biological properties
Coumarin	Base structure without additional substituents	Known for broad biological activities

The uniqueness of 6-chloro-7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one lies in its specific substituents, which may confer distinct biological activities compared to these similar compounds.